Cas no 185423-27-2 (4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-)

• Product Name: 4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-
• CAS No: 185423-27-2
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 3828456
• PubChem ID: 85708458
• Update Time: 2025-04-22

4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxaldehyde, 3-(acetyloxy)-2,6-dichloro-
• DTXSID401222574
• 3-(Acetyloxy)-2,6-dichloro-4-pyridinecarboxaldehyde
• 185423-27-2

• Inchi： 1S/C8H5Cl2NO3/c1-4(13)14-7-5(3-12)2-6(9)11-8(7)10/h2-3H,1H3
• InChI Key： IGCLPSBUOXUXOL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(C=O)=C1OC(C)=O

Computed Properties

• Exact Mass: 232.9646484Da
• Monoisotopic Mass: 232.9646484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.3Ų